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Abstract

This document provides detailed protocols for the solubilization and preparation of stock
solutions of GSK2837808A, a potent and selective inhibitor of lactate dehydrogenase A
(LDHA).[1] Adherence to these guidelines is crucial for ensuring the stability, activity, and
reproducibility of experimental results involving this compound. The information presented
herein is compiled from various supplier datasheets and scientific literature to aid researchers
in their study of metabolic pathways, particularly aerobic glycolysis in cancer cells.

Introduction to GSK2837808A

GSK2837808A is a small molecule inhibitor that selectively targets lactate dehydrogenase A
(LDHA) and, to a lesser extent, lactate dehydrogenase B (LDHB). The IC50 values for human
LDHA and LDHB are approximately 2.6 nM and 43 nM, respectively.[1] By inhibiting LDHA,
GSK2837808A disrupts the conversion of pyruvate to lactate, a critical step in aerobic
glycolysis, also known as the Warburg effect, which is a hallmark of many cancer cells.[2] This
inhibition leads to a reduction in lactate production and can induce apoptosis in cancer cell
lines that are highly dependent on this metabolic pathway. Given its mechanism,
GSK2837808A is a valuable tool for research in cancer metabolism and drug development.

Signaling Pathway
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Caption: Inhibition of LDHA by GSK2837808A blocks lactate production.

Solubility of GSK2837808A

The solubility of GSK2837808A is a critical factor in the preparation of stock solutions for in
vitro and in vivo studies. It is important to use high-purity, anhydrous solvents to achieve the
maximum possible concentration and to avoid precipitation. The use of freshly opened solvents
is highly recommended, as hygroscopic solvents like DMSO can absorb moisture, which will
negatively impact solubility.[1]
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
Ultrasonic assistance
may be required.[1]
Use of newly opened,
DMSO 100 mg/mL 153.93 mM ]
anhydrous DMSO is
critical as it is
hygroscopic.[1]
DMF 30 mg/mL[3] 46.18 mM
Not recommended for
Ethanol Slightly soluble[3] - high-concentration
stock solutions.
Not suitable as a
Water Insoluble ]
primary solvent.
For preparing working
DMSO:PBS (pH 7.2) _
0.33 mg/mL[3] 0.51 mM solutions from a

(1:2)
DMSO stock.

10% DMSO + 40% A suitable vehicle for
(] + 0

PEG300 + 5% Tween 4 mg/mL[4] 6.16 mM
80 + 45% Saline

in vivo experiments.
Sonication is

recommended.[4]

Molecular Weight of GSK2837808A: 649.62 g/mol [3]

Experimental Protocols: Stock Solution Preparation

Materials
o GSK2837808A (crystalline solid)

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

» Sterile, amber-colored microcentrifuge tubes or vials
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Calibrated precision balance

Vortex mixer

Ultrasonic bath (optional, but recommended)

Sterile pipette tips

Protocol for High-Concentration Stock Solution (100 mM
in DMSO)

This protocol describes the preparation of a 100 mM stock solution in DMSO, which is suitable
for long-term storage and subsequent dilution to working concentrations.

o Preparation: Before starting, allow the vial of GSK2837808A and the bottle of anhydrous
DMSO to equilibrate to room temperature. This prevents condensation of moisture, which
can affect solubility.

» Weighing: Accurately weigh the desired amount of GSK2837808A solid in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 100 mM solution, you would need
64.96 mg of the compound.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
GSK2837808A. For the example above, add 1 mL of DMSO.

« Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

e Sonication (Optional): If the compound does not fully dissolve with vortexing, place the tube
in an ultrasonic bath for 5-10 minutes. This can help to break up any small aggregates and
ensure complete solubilization.[4]

 Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber-
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colored tubes. Store the aliquots at -20°C for up to one year or at -80°C for up to two years.

[1]

Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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